Cas no 54-95-5 (Pentylenetetrazole)

Pentetrazol, also known as pentetrazol \ pentylenetetrazol \ cartiazole, is a white crystalline powder chemical. The chemical name is 1,5-pentamethylene-1h-tetrazole, the molecular formula is c6h10n4, and the molecular weight is 138.1704. pentetrazol is a central stimulant, which is mainly used clinically to rescue central respiratory failure caused by severe barbiturate and anesthetic poisoning; It can also be used in acute infectious diseases \ respiratory depression caused by poisoning with anesthetics and barbiturates \ acute circulatory failure< Br>
Pentylenetetrazole structure
Pentylenetetrazole structure
Product Name:Pentylenetetrazole
CAS No:54-95-5
Molecular Formula:C6H10N4
Molecular Weight:138.1704
MDL:MFCD00005939
CID:33590
PubChem ID:24278643

Pentylenetetrazole Properties

Names and Identifiers

    • 1,5-Pentamethylenetetrazole
    • 6,7,8,9-Tetrahydro-5H-tetrazoloazepine
    • Pentylenetetrazole~6,7,8,9-Tetrahydro-5H-tetrazoloazepine
    • pentetrazol
    • leptazol
    • 1,5-Pentamethylene-1H-tetrazole
    • Pentylenetetrazole
    • Pentertrazol
    • 6,7,8,9-tetrahydro-5H-tetrazolo[1,5-a]azepine
    • Pentylenetetrazol
    • Metrazole
    • Cardiazol
    • Corazol
    • Cardiazole
    • Cardiol
    • Pentazol
    • Metrazol
    • Korazol
    • Corazole
    • Pentetrazole
    • Pentamethylenetetrazol
    • Pentamethazol
    • Cardiotonicum
    • Leptazole
    • Ventrazol
    • Diovascole
    • Coranormol
    • Cardosal
    • Cardifortan
    • Phrenazol
    • Kardiazol
    • Deumacard
    • Corvasol
    • Cardosan
    • Korazole
    • Coratoline
    • Gewazol
    • Coryvet
    • Corasol
    • Cenazol
    • Pentamethylenetetrazole
    • Pentamethazolum
    • Pemetesan
    • Neurazol
    • Nauranzol
    • Deamocard
    • Coranormal
    • Centraz
    • IgM From Human Serum (~90%, Liquid)
    • MDL: MFCD00005939
    • InChIKey: CWRVKFFCRWGWCS-UHFFFAOYSA-N
    • Inchi: 1S/C6H10N4/c1-2-4-6-7-8-9-10(6)5-3-1/h1-5H2
    • SMILES: N12C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=NN=N2
    • BRN: 135492

Computed Properties

  • Exact Mass: 138.09100
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 138.090546
  • Heavy Atom Count: 10
  • Complexity: 116
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.1
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 43.6

Experimental Properties

  • LogP: 0.39950
  • PSA: 43.60000
  • Merck: 14,7141
  • Refractive Index: 1.494 (20oC)
  • Water Partition Coefficient: >=10 g/100 mL at 21 C
  • Boiling Point: 194?°C12?mm Hg(lit.)
  • Melting Point: 59-61?°C(lit.)
  • Vapor Pressure: 9.27E-05mmHg at 25°C
  • Flash Point: 194°C/12mm
  • Color/Form: White crystalline powder
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • Solubility: Soluble in water and ethanol, soluble in ether, chloroform and carbon tetrachloride. The aqueous solution is neutral to litmus.
  • Sensitiveness: Hygroscopic
  • Density: 1.73 g/cm3 (20oC)

Pentylenetetrazole Security Information

  • Symbol: GHS06
  • RTECS:XF8225000
  • WGK Germany:3
  • Safety Term:6.1
  • Safety Instruction: S26-S36/37/39-S45
  • Packing Group:II
  • Packing Group:II
  • Risk Phrases:R25; R36/37/38
  • Hazard Level:6.1
  • Dangerous goods sign: T
  • Hazardous Material transportation number:UN 2811 6.1/PG 3
  • Hazard Statement: H301,H315,H319,H335
  • Warning Statement: P261,P301+P310,P305+P351+P338
  • Storage Condition:−20°C
  • PackingGroup:II
  • Risk Phrases: 25-36/37/38
  • Signal Word:Danger
  • TSCA:Yes
  • Toxicity:LD50 in rats (mg/kg): 85±2 s.c., 62 i.p. (Goldenthal)
  • HazardClass:6.1

Pentylenetetrazole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Pentylenetetrazole Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
abcr
AB140214-5 g
1,5-Pentamethylenetetrazole, 98%; .
54-95-5 98%
5 g
€53.30 2023-07-20
eNovation Chemicals LLC
D528206-5g
6,7,8,9-Tetrahydro-5H-tetrazolo[1,5-a]azepine
54-95-5 97%
5g
$200 2022-06-08
Hello Bio
HB0481-25g
Pentylenetetrazole
54-95-5 >99%
25g
£180
S e l l e c k ZHONG GUO
S4587-100mg
Pentylenetetrazol
54-95-5 99.61%
100mg
¥795.41 2023-09-15
TRC
P227500-1g
Pentylenetetrazole
54-95-5
1g
$ 52.00 2023-09-06
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
L16185-5g
1,5-Pentamethylene-1H-tetrazole, 98%
54-95-5 98%
5g
¥367.00 2023-02-25
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
P103065-1g
Pentylenetetrazole
54-95-5 98%
1g
¥72.90 2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P78280-1g
Pentylenetetrazol
54-95-5
1g
¥78.0 2021-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T1413-100 mg
Pentetrazol
54-95-5 99.95%
100MG
¥685.00 2022-04-26
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R002208-5g
Pentylenetetrazole
54-95-5 98%
5g
¥396 2024-05-23

Pentylenetetrazole Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:54-95-5)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:54-95-5)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
Email:3007522982@qq.com

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